Cas no 2320664-36-4 (3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one)

• Product Name: 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one
• CAS No: 2320664-36-4
• MF: C₁₇H₂₀FNO
• MW: 273.34520816803
• CID: 5338562
• Update Time: 2025-05-19

3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(2-fluorophenyl)-1-(3-methylene-8-azabicyclo[3.2.1]oct-8-yl)-
• 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one

• Inchi： 1S/C17H20FNO/c1-12-10-14-7-8-15(11-12)19(14)17(20)9-6-13-4-2-3-5-16(13)18/h2-5,14-15H,1,6-11H2
• InChI Key： XRRWKHKPNGOASS-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(=C)C2)(=O)CCC1=CC=CC=C1F

Additional information on 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one

Comprehensive Overview of 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS No. 2320664-36-4)

The compound 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one (CAS No. 2320664-36-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex bicyclic framework, combined with a fluorophenyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the key features of this compound is its 8-azabicyclo[3.2.1]octane core, a structure commonly found in alkaloids and other pharmacologically active molecules. The presence of a methylidene group at the 3-position further enhances its reactivity, enabling it to participate in various chemical transformations. This versatility has led to its use in the synthesis of novel small-molecule inhibitors and ligands for therapeutic targets. Recent studies have highlighted its potential in modulating central nervous system (CNS) receptors, a topic of high interest given the growing demand for neurotherapeutics.

In the context of current trends, the search for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The 2-fluorophenyl group in this molecule aligns with this trend, as fluorine atoms are known to improve drug-like properties. Additionally, the compound’s azabicyclic structure resonates with the rising interest in bridged heterocycles, which are often explored for their conformational rigidity and target selectivity. These attributes make it a subject of frequent queries in scientific databases and AI-driven drug discovery platforms.

From a synthetic perspective, the preparation of 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one involves multi-step organic transformations, often starting from readily available precursors like tropinone derivatives. The incorporation of the fluorophenyl group typically employs cross-coupling reactions, a methodology widely discussed in modern organic synthesis literature. Its CAS No. 2320664-36-4 serves as a critical identifier in chemical databases, facilitating efficient retrieval for researchers and industry professionals.

The pharmacological potential of this compound is another area of active investigation. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. Given the increasing focus on precision medicine and personalized therapeutics, molecules like this are being scrutinized for their ability to offer tailored solutions. Moreover, its structural novelty positions it as a candidate for fragment-based drug design, a strategy gaining traction in high-throughput screening campaigns.

In summary, 3-(2-fluorophenyl)-1-{3-methylidene-8-azabicyclo[3.2.1]octan-8-yl}propan-1-one represents a compelling case study in contemporary chemical research. Its unique architecture, combined with its potential applications in drug discovery and medicinal chemistry, underscores its relevance in both academic and industrial settings. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions surrounding innovative therapeutics and chemical biology.